5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H16ClN5/c1-11-3-8-15(12(2)9-11)17-10-16(13-4-6-14(19)7-5-13)20-18-21-22-23-24(17)18/h3-10,17H,1-2H3,(H,20,21,23)
• InChI Key: GYUGNGJVYSPQMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2C=C(NC3=NN=NN23)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C18H16ClN5
• Molecular Weight: 337.8 g/mol

Description

5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine is a compound with potential applications in scientific research. It is a heterocyclic compound that has been synthesized in recent years and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine is not fully understood. However, it has been reported to act as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. The compound has also been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine have been investigated in various studies. The compound has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. It has also been reported to inhibit the migration and invasion of cancer cells. In addition, the compound has been reported to exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. It has also been reported to exhibit low toxicity in vitro and in vivo. However, the compound has limitations in terms of its solubility, which can make it difficult to use in certain experiments. Further studies are required to optimize the conditions for the use of this compound in lab experiments.

Future Directions

There are several future directions for the use of 5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine in scientific research. One potential direction is the investigation of its use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is the investigation of its use in combination with other compounds for the treatment of cancer. Further studies are also required to optimize the synthesis method and conditions for the use of this compound in lab experiments.

Scientific Research Applications

5-(4-chlorophenyl)-7-(2,4-dimethylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine has potential applications in scientific research. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.